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Compound Name: Ciprocinonide

Cat. No.: B127664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ciprocinonide (developmental code name RS-2386) is a synthetic glucocorticoid

corticosteroid that, despite its synthesis and initial investigation, was never brought to market.

[1][2][3] This document provides a comprehensive technical guide to the known chemical and

physical properties of Ciprocinonide. Due to its undeveloped status, publicly available

information regarding its specific pharmacological properties, detailed experimental protocols,

and precise signaling pathways is limited. This guide consolidates the available data from

chemical databases and presents a generalized overview of the expected biological context for

a compound of this class.

Chemical Structure and Properties
Ciprocinonide, also known as fluocinolone acetonide cyclopropylcarboxylate, is a pregnane

derivative.[1][2] Its chemical structure is characterized by a fluorinated steroid backbone, a

feature common to many potent corticosteroids.

Chemical Identification
A summary of the key chemical identifiers for Ciprocinonide is provided in Table 1.
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Identifier Value Reference

IUPAC Name

2-

[(4aS,4bR,5S,6aS,6bS,9aR,10

aS,10bS,12S)-4b,12-Difluoro-

5-hydroxy-4a,6a,8,8-

tetramethyl-2-oxo-

2,4a,4b,5,6,6a,9a,10,10a,10b,

11,12-dodecahydro-6bH-

naphtho[2',1':4,5]indeno[1,2-d]

[1][3]dioxol-6b-yl]-2-oxoethyl

cyclopropanecarboxylate

[1]

CAS Number 58524-83-7 [1][2]

Molecular Formula C₂₈H₃₄F₂O₇ [1][2]

SMILES

C[C@]12C--INVALID-LINK--

(C)C)C(=O)COC(=O)C5CC5)C

--INVALID-LINK--

C=C[C@@]63C)F)F">C@@H

O

[1]

InChI

InChI=1S/C28H34F2O7/c1-

24(2)36-22-11-16-17-10-

19(29)18-9-15(31)7-8-

25(18,3)27(17,30)20(32)12-

26(16,4)28(22,37-24)21(33)13-

35-23(34)14-5-6-14/h7-

9,14,16-17,19-20,22,32H,5-

6,10-13H2,1-

4H3/t16-,17-,19-,20-,22+,25-,2

6-,27-,28+/m0/s1

[1]

Synonyms

RS-2386, Fluocinolone

acetonide 21-

cyclopropylcarboxylate

[1][2]

Physicochemical Properties
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The physicochemical properties of Ciprocinonide are largely based on computational

predictions due to the absence of extensive experimental data. These properties are

summarized in Table 2.

Property Value Source

Molecular Weight 520.57 g/mol [1]

XLogP3 3.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
7 [1]

Rotatable Bond Count 6 [1]

Topological Polar Surface Area 99.1 Å² [1]

Melting Point Not available

Boiling Point Not available

Solubility Not available

pKa Not available

Pharmacological Profile (Inferred)
As a glucocorticoid corticosteroid, Ciprocinonide is expected to exert its effects through

mechanisms common to this class of drugs. However, specific data on the pharmacodynamics

and pharmacokinetics of Ciprocinonide are not publicly available.

Mechanism of Action
Glucocorticoids typically function by binding to the glucocorticoid receptor (GR) in the

cytoplasm. This receptor-ligand complex then translocates to the nucleus, where it modulates

gene expression. The primary actions are the upregulation of anti-inflammatory proteins and

the downregulation of pro-inflammatory mediators such as cytokines and chemokines.

Pharmacodynamics and Pharmacokinetics
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The pharmacodynamic and pharmacokinetic profiles of Ciprocinonide have not been

characterized in the public domain. Research on related compounds suggests that the addition

of the cyclopropylcarboxylate group at the 21-position may influence its potency, duration of

action, and metabolic fate.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of Ciprocinonide are

not readily available in scientific literature, likely due to its status as an unmarketed compound.

Researchers interested in studying Ciprocinonide would need to develop and validate their

own methodologies based on established principles of steroid chemistry and analysis.

Signaling Pathway
The following diagram illustrates the generalized signaling pathway of glucocorticoids, which is

the presumed mechanism of action for Ciprocinonide.
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Caption: Generalized glucocorticoid signaling pathway.

Conclusion
Ciprocinonide remains an obscure member of the synthetic corticosteroid family. While its

chemical structure and some basic properties are documented, a significant information gap
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exists regarding its biological activity and therapeutic potential. This is a direct consequence of

its failure to proceed through clinical development. For researchers in drug discovery,

Ciprocinonide may serve as a case study or a structural template for the design of novel

corticosteroids with potentially improved therapeutic profiles. Further investigation into this and

similar unmarketed compounds could yield valuable insights into structure-activity relationships

within this important class of drugs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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